2-[({4-amino-6-[(2-methoxyphenyl)amino]-1,3,5-triazin-2-yl}methyl)thio]ethanol

• IUPAC Name: 2-[[4-amino-6-(2-methoxyanilino)-1,3,5-triazin-2-yl]methylsulfanyl]ethanol
• InChI: InChI=1S/C13H17N5O2S/c1-20-10-5-3-2-4-9(10)15-13-17-11(8-21-7-6-19)16-12(14)18-13/h2-5,19H,6-8H2,1H3,(H3,14,15,16,17,18)
• InChI Key: KMLLNBGGYONHQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=NC(=NC(=N2)N)CSCCO
• Molecular Formula: C13H17N5O2S
• Molecular Weight: 307.37 g/mol

Description

Triazine compounds are an important class of nitrogen-containing heterocycles that exhibit a wide range of biological and chemical properties. They are used in various fields such as pharmaceuticals, agriculture, and material science due to their structural versatility and functional group compatibility.

Synthesis Analysis

The synthesis of triazine derivatives can involve condensation reactions between different reactants like chloro-triazines, amines, and thiols in the presence of suitable catalysts and conditions. For example, Kunishima et al. (1999) described an efficient condensing agent leading to the formation of amides and esters from triazine compounds, highlighting the practicality and versatility of triazine synthesis in organic chemistry (Kunishima et al., 1999).

Molecular Structure Analysis

The molecular structure of triazine derivatives can be elucidated using various spectroscopic and analytical techniques. NMR, IR, and X-ray diffraction are commonly employed to determine the structural features and confirm the identity of synthesized compounds. For instance, the structure of related triazine compounds has been confirmed through spectral analyses and single-crystal X-ray diffraction (Abdel-Wahab et al., 2023).

Chemical Reactions and Properties

Triazine derivatives can undergo various chemical reactions, including alkylation, reduction, and cyclization, to yield new compounds with different functionalities. The chemical behavior of these compounds depends on the substituents attached to the triazine ring and the reaction conditions. For example, Wurfer et al. (2021) reported the alkylation and reduction of triazine compounds to produce new derivatives with characterized chemical properties (Wurfer & Badea, 2021).

Mechanism of Action

Mode of Action

Based on its structural similarity to other triazine compounds, it may interact with its targets through hydrogen bonding or other non-covalent interactions .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways affected by this compound. Other triazine compounds have been found to influence a variety of biochemical pathways, including those involved in cell signaling, protein synthesis, and metabolic processes .

Pharmacokinetics

Its bioavailability, half-life, and other pharmacokinetic parameters remain to be determined .